2-[4-[[(2S)-2-[[4-(Aminomethyl)cyclohexanecarbonyl]amino]-3-phenylpropanoyl]amino]phenyl]acetic acid;hydrochloride

• CAS No.: 128837-71-8
• Product Name: 2-[4-[[(2S)-2-[[4-(Aminomethyl)cyclohexanecarbonyl]amino]-3-phenylpropanoyl]amino]phenyl]acetic acid;hydrochloride
• Molecular Formula: C25H32ClN3O4
• Molecular Weight: 474 g/mol
• IUPAC Name: 2-[4-[[(2S)-2-[[4-(aminomethyl)cyclohexanecarbonyl]amino]-3-phenylpropanoyl]amino]phenyl]acetic acid;hydrochloride
• Standard InChI: InChI=1S/C25H31N3O4.ClH/c26-16-19-6-10-20(11-7-19)24(31)28-22(14-17-4-2-1-3-5-17)25(32)27-21-12-8-18(9-13-21)15-23(29)30;/h1-5,8-9,12-13,19-20,22H,6-7,10-11,14-16,26H2,(H,27,32)(H,28,31)(H,29,30);1H/t19?,20?,22-;/m0./s1
• Standard InChIKey: NAXNMKUKSBHHMP-QCXPCDNBSA-N
• Isomeric SMILES: C1CC(CCC1CN)C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)CC(=O)O.Cl
• SMILES: C1CC(CCC1CN)C(=O)NC(CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)CC(=O)O.Cl
• Canonical SMILES: C1CC(CCC1CN)C(=O)NC(CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)CC(=O)O.Cl
• Synonyms: Benzeneacetic acid, 4-((2-(((4-(aminomethyl)cyclohexyl)carbonyl)amino)-1-oxo-3-phenylpropyl)amino)-, monohydrochloride, (1(S)-trans)-; N-(4-aminomethylcyclohexylcarbonyl)phenylalanyl-4-carboxymethylanilide; PKSI 527; PKSI-527; t-AMCHA-Phe-p-APAA; trans-4-aminomethylcyclohexanecarbonyl-D-phenylalanine-4-carboxymethylanilide
• Reference: 1: Hashimoto M, Oiwa K, Matsuo O, Ueshima S, Okada K, Okada Y, Okamoto S,; Giddings JC, Yamamoto J. Suppression of argatroban-induced endogenous; thrombolysis by PKSI-527, and antibodies to TPA and UPA, evaluated in a rat; arterial thrombolysis model. Thromb Haemost. 2003 May;89(5):820-5. PubMed PMID:; 12719778.; ; ; 2: Tomoo K, Satoh K, Tsuda Y, Wanaka K, Okamoto S, Hijikata-Okunomiya A, Okada Y,; Ishida T. Binding diversity of a noncovalent-type low-molecular-weight serine; protease inhibitor and function of a catalytic water molecule: X-ray crystal; structure of PKSI-527--inhibited trypsin. J Biochem. 2001 Mar;129(3):455-60.; PubMed PMID: 11226886.; ; ; 3: Fukumizu A, Tsuda Y, Wanaka K, Tada M, Okamoto S, Hijikata-Okunomiya A, Okada ; Y. Amino acids and peptides. LIII. Synthesis and biological activities of some; pseudo-peptide analogs of PKSI-527, a plasma kallikrein selective inhibitor: the ; importance of the peptide backbone. Chem Pharm Bull (Tokyo). 1999; Aug;47(8):1141-4. PubMed PMID: 10478469.
• PubChem Compound: 3035562
• Last Modified: Nov 11 2021